Cas no 736906-69-7 (1,3-Propanediol, 2-amino-2-[2-(4-dodecylphenyl)ethyl]-)

• Product Name: 1,3-Propanediol, 2-amino-2-[2-(4-dodecylphenyl)ethyl]-
• CAS No: 736906-69-7
• MF: C₂₃H₄₁NO₂
• MW: 363.577147245407
• CID: 542120
• PubChem ID: 10573041
• Update Time: 2025-04-19

1,3-Propanediol, 2-amino-2-[2-(4-dodecylphenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-amino-2-[2-(4-dodecylphenyl)ethyl]-
• 2-amino-2-[2-(4-dodecylphenyl)ethyl]propane-1,3-diol
• CHEMBL1189334
• SCHEMBL3390328
• 736906-69-7
• DTXSID50441929

• Inchi： 1S/C23H41NO2/c1-2-3-4-5-6-7-8-9-10-11-12-21-13-15-22(16-14-21)17-18-23(24,19-25)20-26/h13-16,25-26H,2-12,17-20,24H2,1H3
• InChI Key： CBZIYNCRQAOCQG-UHFFFAOYSA-N
• SMILES： OCC(CO)(CCC1C=CC(=CC=1)CCCCCCCCCCCC)N

Computed Properties

• Exact Mass: 363.313729551g/mol
• Monoisotopic Mass: 363.313729551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 16
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 66.5Ų